![molecular formula C5H11NO B1312979 (S)-tetrahydro-2H-pyran-3-amine CAS No. 1071829-81-6](/img/structure/B1312979.png)
(S)-tetrahydro-2H-pyran-3-amine
Overview
Description
(S)-tetrahydro-2H-pyran-3-amine, often referred to as Pyranamine or Pyran-3-amine, is an organic compound with a molecular formula of C5H10NO. It is a cyclic amine that is found in a variety of natural products, including pyrrolizidine alkaloids, flavonoids, and terpenoids. Pyranamine has a wide range of potential applications, including as a synthetic precursor for the synthesis of pharmaceuticals, as an intermediate in the synthesis of fragrances, and as a catalyst in organic synthesis.
Scientific Research Applications
Synthesis of Sympathomimetic Amines
(S)-tetrahydro-2H-pyran-3-amine derivatives have been synthesized and studied for their potential as sympathomimetic amines. These compounds were created using a modified Strecker reaction and were analyzed for their affinity to dopamine receptors, indicating potential applications in neurological research (Georgiadis, Haroutounian, & Bailar, 1988).
Antimicrobial and Anticoccidial Activity
Compounds derived from this compound showed significant antimicrobial and anticoccidial activities. This research suggests potential applications in developing new antimicrobial agents (Georgiadis, 1976).
Synthesis of Tetrahydroquinoline Derivatives
Research has demonstrated efficient synthesis of various tetrahydroquinoline derivatives using this compound. These compounds have important implications in the development of pharmaceuticals and natural product synthesis (Zhang & Li, 2002).
Environmental-Friendly Synthesis Protocols
The compound has been used in environmentally friendly synthesis protocols. An example is the ultrasound-mediated condensation for the efficient synthesis of derivatives, offering a more sustainable approach to chemical synthesis (Wang, Zou, Zhao, & Shi, 2011).
Synthesis of Monoamine Reuptake Inhibitors
This compound analogues have been explored for their potential as monoamine reuptake inhibitors, indicating possible applications in developing antidepressants (Santra et al., 2012).
Formation of Aminoreductones
Research has indicated that heating this compound in the presence of primary amines leads to the formation of new aminoreductones, which have potential applications in the study of the Maillard reaction, a chemical reaction between amino acids and reducing sugars (Knerr, Pischetsrieder, & Severin, 1994).
Development of Heterocyclic α-Amino Acids
The compound has been used in the synthesis of novel heterospirocyclic 3-amino-2H-azirines, which serve as synthons for heterocyclic α-amino acids. This research is significant in the development of new peptides and amino acid derivatives (Strässler, Linden, & Heimgartner, 1997).
Microwave-Assisted Synthesis
This compound has been used in a microwave-promoted, water-catalyzed synthesis of tetrahydrobenzo[b]pyrans, demonstrating a more efficient and greener approach to chemical synthesis (Hagiwara et al., 2006).
properties
IUPAC Name |
(3S)-oxan-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c6-5-2-1-3-7-4-5/h5H,1-4,6H2/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUUOEJJGRCQGBQ-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](COC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20428383 | |
Record name | (S)-tetrahydro-2H-pyran-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20428383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1071829-81-6 | |
Record name | (S)-tetrahydro-2H-pyran-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20428383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.